Cas no 2439-92-1 (4-phenyl-1,2-oxazole)

4-Phenyl-1,2-oxazole is a heterocyclic compound featuring a five-membered oxazole ring substituted with a phenyl group at the 4-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its oxazole core is known for contributing to diverse biological activities, while the phenyl group enhances lipophilicity and structural versatility. The compound is particularly useful in the development of agrochemicals, medicinal chemistry, and materials science due to its robust chemical framework. Its synthetic accessibility and functional group compatibility further underscore its utility in constructing complex molecular architectures.
4-phenyl-1,2-oxazole structure
4-phenyl-1,2-oxazole structure
Product Name:4-phenyl-1,2-oxazole
CAS No:2439-92-1
MF:C9H7NO
MW:145.157982110977
CID:251255
PubChem ID:2750134
Update Time:2025-06-07

4-phenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 4-phenyl-
    • 4-PHENYLISOXAZOLE
    • 4-Phenylisoxazol
    • 4-Phenyl-isoxazol
    • 4-phenyl-isoxazole
    • AC1MBG8Z
    • AG-E-72558
    • CTK1A1091
    • SureCN3577755
    • 4-phenyl-1, 2-oxazole
    • CS-0234067
    • SCHEMBL3577755
    • CHEMBL4172771
    • FT-0692571
    • 2439-92-1
    • DTXSID00372794
    • CAA43992
    • D85550
    • BDBM50321334
    • EN300-138480
    • 4-phenyl-1,2-oxazole
    • AKOS004901213
    • Inchi: 1S/C9H7NO/c1-2-4-8(5-3-1)9-6-10-11-7-9/h1-7H
    • InChI Key: KEVAZWIBJQZOHC-UHFFFAOYSA-N
    • SMILES: O1C=C(C=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 145.05281
  • Monoisotopic Mass: 145.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

4-phenyl-1,2-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P321938-10mg
4-phenyl-1,2-oxazole
2439-92-1
10mg
$ 50.00 2022-06-03
TRC
P321938-50mg
4-phenyl-1,2-oxazole
2439-92-1
50mg
$ 160.00 2022-06-03
TRC
P321938-100mg
4-phenyl-1,2-oxazole
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100mg
$ 230.00 2022-06-03
Chemenu
CM413688-1g
Isoxazole, 4-phenyl-
2439-92-1 95%+
1g
$592 2023-01-06
Enamine
EN300-153629-0.05g
4-phenyl-1,2-oxazole
2439-92-1 95%
0.05g
$101.0 2023-02-14
Enamine
EN300-153629-0.1g
4-phenyl-1,2-oxazole
2439-92-1 95%
0.1g
$152.0 2023-02-14
Enamine
EN300-153629-0.25g
4-phenyl-1,2-oxazole
2439-92-1 95%
0.25g
$216.0 2023-02-14
Enamine
EN300-153629-0.5g
4-phenyl-1,2-oxazole
2439-92-1 95%
0.5g
$407.0 2023-02-14
Enamine
EN300-153629-1.0g
4-phenyl-1,2-oxazole
2439-92-1 95%
1.0g
$528.0 2023-02-14
Enamine
EN300-153629-2.5g
4-phenyl-1,2-oxazole
2439-92-1 95%
2.5g
$1034.0 2023-02-14

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